Cas no 77486-15-8 (5-Undecanone, 7-hydroxy-)
5-Undecanone, 7-hydroxy- structure
Product Name:5-Undecanone, 7-hydroxy-
CAS No:77486-15-8
MF:C11H22O2
MW:186.291183948517
CID:535987
PubChem ID:10943190
Update Time:2025-04-19
5-Undecanone, 7-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 5-Undecanone, 7-hydroxy-
- 7-hydroxyundecan-5-one
- SCHEMBL10765419
- DTXSID30449206
- 77486-15-8
-
- Inchi: 1S/C11H22O2/c1-3-5-7-10(12)9-11(13)8-6-4-2/h10,12H,3-9H2,1-2H3
- InChI Key: IGYHBFPKYFVVBT-UHFFFAOYSA-N
- SMILES: OC(CC(CCCC)=O)CCCC
Computed Properties
- Exact Mass: 186.16206
- Monoisotopic Mass: 186.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
5-Undecanone, 7-hydroxy- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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